Cas no 94108-03-9 (carboxymethyl-trimethyl-azanium; (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate)

carboxymethyl-trimethyl-azanium; (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate structure
94108-03-9 structure
Product Name:carboxymethyl-trimethyl-azanium; (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate
CAS No:94108-03-9
MF:C11H23NO9
MW:313.301624536514
CID:811573
Update Time:2024-02-01

carboxymethyl-trimethyl-azanium; (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate Chemical and Physical Properties

Names and Identifiers

    • BETAINE D-GLUCONATE
    • (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate
    • carboxymethyl-trimethyl-azanium
    • D-Gluconic acid, ion(1-), 1-carboxy-N,N,N-trimethylmethanaminium
    • Einecs 302-340-8
    • carboxymethyl-trimethyl-azanium; (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate
    • Inchi: 1S/C6H12O7.C5H11NO2/c7-1-2(8)3(9)4(10)5(11)6(12)13;1-6(2,3)4-5(7)8/h2-5,7-11H,1H2,(H,12,13);4H2,1-3H3/t2-,3-,4+,5-;/m1./s1
    • InChI Key: UQBXMPGEPBEEAU-JJKGCWMISA-N
    • SMILES: [O-]C(C[N+](C)(C)C)=O.C(O)(=O)[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O

Computed Properties

  • Exact Mass: 313.137
  • Monoisotopic Mass: 313.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 258
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 179A^2

Experimental Properties

  • Boiling Point: 673.6°Cat760mmHg
  • Flash Point: 375.2°C
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